3-[(3-chlorobenzyl)thio]-5-[4-(cyclopentyloxy)phenyl]-4-methyl-4H-1,2,4-triazole

• IUPAC Name: 3-[(3-chlorophenyl)methylsulfanyl]-5-(4-cyclopentyloxyphenyl)-4-methyl-1,2,4-triazole
• InChI: InChI=1S/C21H22ClN3OS/c1-25-20(16-9-11-19(12-10-16)26-18-7-2-3-8-18)23-24-21(25)27-14-15-5-4-6-17(22)13-15/h4-6,9-13,18H,2-3,7-8,14H2,1H3
• InChI Key: KLLMBBHYMZMRCV-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC2=CC(=CC=C2)Cl)C3=CC=C(C=C3)OC4CCCC4
• Molecular Formula: C21H22ClN3OS
• Molecular Weight: 399.9 g/mol

Description

3-[(3-chlorobenzyl)thio]-5-[4-(cyclopentyloxy)phenyl]-4-methyl-4H-1,2,4-triazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been synthesized using different methods and has shown promising results in scientific studies.

Mechanism of Action

The mechanism of action of 3-[(3-chlorobenzyl)thio]-5-[4-(cyclopentyloxy)phenyl]-4-methyl-4H-1,2,4-triazole is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins involved in various cellular processes. For example, it has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair, which may contribute to its anticancer activity.
Biochemical and Physiological Effects:
3-[(3-chlorobenzyl)thio]-5-[4-(cyclopentyloxy)phenyl]-4-methyl-4H-1,2,4-triazole has been shown to have various biochemical and physiological effects. In animal models, it has been shown to reduce inflammation and oxidative stress, which may contribute to its anti-inflammatory and antioxidant activities. It has also been shown to inhibit the growth of cancer cells and bacteria, which may contribute to its anticancer and antimicrobial activities.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[(3-chlorobenzyl)thio]-5-[4-(cyclopentyloxy)phenyl]-4-methyl-4H-1,2,4-triazole in lab experiments is its ability to selectively inhibit the activity of certain enzymes and proteins, which may make it a useful tool for studying various cellular processes. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 3-[(3-chlorobenzyl)thio]-5-[4-(cyclopentyloxy)phenyl]-4-methyl-4H-1,2,4-triazole. One direction is to further investigate its potential as an anticancer agent and to develop more potent and selective analogs. Another direction is to explore its potential as an antimicrobial agent and to investigate its mechanism of action against bacteria and fungi. Additionally, further studies are needed to determine its potential as an anti-inflammatory and antioxidant agent and to investigate its potential side effects and toxicity in vivo.

Scientific Research Applications

3-[(3-chlorobenzyl)thio]-5-[4-(cyclopentyloxy)phenyl]-4-methyl-4H-1,2,4-triazole has shown potential applications in various scientific research fields. It has been studied as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. It has also been studied as a potential antimicrobial agent due to its ability to inhibit the growth of bacteria and fungi. Additionally, it has been studied as a potential anti-inflammatory agent due to its ability to reduce inflammation in animal models.